Cas no 97869-47-1 (9-[(2Z)-2-(1-phenylethylidene)hydrazinyl]acridine)

• Product name: 9-[(2Z)-2-(1-phenylethylidene)hydrazinyl]acridine
• CAS No: 97869-47-1
• MF: C₂₁H₁₇N₃
• MW: 311.37978
• CID: 1989674
• PubChem ID: 9577117

9-[(2Z)-2-(1-phenylethylidene)hydrazinyl]acridine Chemical and Physical Properties

Names and Identifiers

• 9-[(2Z)-2-(1-phenylethylidene)hydrazinyl]acridine
• LogP
• N-[(Z)-1-phenylethylideneamino]acridin-9-amine
• 97869-47-1
• Ethanone, 1-phenyl-, 9-acridinylhydrazone
• NSC-806667
• NSC806667
• 1-Phenylethanone 9-acridinylhydrazone

• Inchi： InChI=1S/C21H17N3/c1-15(16-9-3-2-4-10-16)23-24-21-17-11-5-7-13-19(17)22-20-14-8-6-12-18(20)21/h2-14H,1H3,(H,22,24)/b23-15-
• InChI Key： KCPFAIOOYPERNM-HAHDFKILSA-N
• SMILES： CC(=NNC1=C2C=CC=CC2=NC3=CC=CC=C31)C4=CC=CC=C4

Computed Properties

• Exact Mass: 311.142248
• Monoisotopic Mass: 311.142248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 5.4

Experimental Properties

• Density: 1.154
• Boiling Point: 515.67°C at 760 mmHg
• Flash Point: 265.668°C
• Refractive Index: 1.648